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Compound Focus: Phenyl Salicylate

CAS No.: 118-55-8

Cat. No.: S539498

Solubility Profile

Phenyl salicylate has a characteristic solubility profile, being readily soluble in organic solvents but largely

insoluble in water. The table below summarizes its solubility in various solvents.

Solvent Solubility Notes
Water [1] [2] ~0.15 mg/mL (1 g/6670 mL); 1 Practically insoluble
/6670 mL

50% Ethanol [2] Soluble (solution stability studied) Used for stability studies

DMSO [3] 25 mg/mL (116.7 mM) Sonication is recommended to
dissolve

Alcohol, Ether, Soluble Readily soluble in common organic

Acetone [4] solvents

Stability and Degradation Data

The stability of phenyl salicylate is highly dependent on pH, temperature, and the solvent environment. Its

primary degradation pathways are hydrolysis and transesterification.
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Quantitative Stability Parameters

The following table outlines key stability data from a study in 50% (v/v) aqueous ethanol solution [2].

Parameter Condition Value Notes

Degradation pH3.2-84 Pseudo first-order Proceeds via two pathways:

Kinetics transesterification (k1) and hydrolysis
(k2)

Primary In alcoholic Transesterification Leads to formation of ethyl salicylate

Pathway solution (k1)

Half-life (t1/2) pH 6.3, 23°C 178 days

Half-life (t1/2) pH 6.3, 50°C 6.6 days

Stability Below pH 4 Stable Degradation rate decreases with lower

Condition pH and temperature

Degradation Pathways

The degradation process in an alcoholic-aqueous solution can be visualized as follows:

Hydrolys$ (k3)

Transesterification (k1

Phenyl Salicylate (PS) Hydrolysis (k2)

Click to download full resolution via product page

Phenyl salicylate degradation pathways in alcoholic-aqueous solution, showing competing

transesterification and hydrolysis reactions. k1, k2, and k3 represent the rate constants for each step [2].
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Detailed Experimental Protocol

For researchers looking to verify or apply this data, here is a summary of the key methodological details

from the stability study [2]:

Solution Preparation: The stability of phenyl salicylate (PS) was investigated in 50 viv% aqueous
ethanol. Studies were also performed in 100% ethanol for comparison.

pH and Temperature Range: Experiments were conducted over a pH range of 3.2 to 8.4 and at
three different temperatures (5°C, 23°C, and 50°C) to observe the effects of these variables.
Analysis Duration: The samples were monitored for a period of four months.

Analytical Method: The concentration of phenyl salicylate and its degradation products were
quantified using High-Performance Liquid Chromatography (HPLC).

Data Analysis: The observed degradation data (absorbance vs. time) was treated with a nonlinear
least squares method to fit a pseudo first-order kinetic model. The equation used was: A obs =
[Re] * & app * e”(-k obs * t) + A o Where A obs is the absorbance at time t, [Re] is
the initial PS concentration, & app is the apparent molar absorptivity, k _obs is the observed pseudo
first-order rate constant, and A « is the absorbance at infinite time.

Key Takeaways for Professionals

e Formulation Strategy: To ensure the stability of formulations containing phenyl salicylate, it is
critical to maintain an acidic environment (below pH 4) and avoid alcoholic solvents where
possible.

Accelerated Testing: The strong temperature dependence of its degradation means that accelerated
stability studies at higher temperatures (e.g., 50°C) can provide rapid insights.

Analytical Focus: When analyzing stability samples, the method should be capable of detecting not
just phenyl salicylate but also its expected degradation products, primarily ethyl salicylate (in
alcoholic formulations) and salicylic acid.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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